
Technical Guide: Research Applications of 2-(3-
Amino-4-chlorophenyl)ethanol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-(3-Amino-4-

chlorophenyl)ethanol

Cat. No.: B13135001

Get Quote

Executive Summary
2-(3-Amino-4-chlorophenyl)ethanol (CAS: 1895257-62-1) is a specialized pharmacophore

scaffold characterized by three distinct reactive handles: a primary alcohol, a primary aniline,

and an aryl chloride.[1] In drug discovery, this compound serves as a "privileged structure"

intermediate, particularly in the synthesis of Type II kinase inhibitors and Factor Xa

anticoagulants. Its unique substitution pattern allows for orthogonal functionalization, enabling

researchers to independently modify the "tail" (alcohol) and "head" (aniline) regions of a drug

candidate while maintaining a metabolically stable halogen core.

Key Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13135001#bc-rfq
https://www.benchchem.com/product/b13135001/docs?utm_src=pdf-body#technical-guide-research-applications-of-2-3-amino-4-chlorophenyl-ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/35396728
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13135001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Significance

Molecular Formula C₈H₁₀ClNO

Low MW fragment (<200 Da)

ideal for FBDD (Fragment-

Based Drug Discovery).[1]

Molecular Weight 171.62 g/mol
High ligand efficiency potential.

[1]

LogP (Predicted) ~1.2 - 1.5
Optimal lipophilicity for

membrane permeability.[1]

pKa (Aniline) ~3.5 - 4.0

Reduced basicity due to ortho-

chloro electron withdrawal;

stable to oxidation relative to

unsubstituted anilines.[1]

H-Bond Donors/Acceptors 2 / 2
Balanced profile for solubility

and receptor binding.[1]

Core Research Applications
A. Kinase Inhibitor Design (FGFR1 & EphA2)
The 3-amino-4-chlorophenyl motif is a validated scaffold for targeting the ATP-binding pocket of

protein kinases.[1]

Mechanism: The aniline nitrogen often serves as a hydrogen bond donor to the kinase

"hinge" region (e.g., Glu/Met residues). The ortho-chlorine atom fills hydrophobic pockets

(gatekeeper residues) and forces the phenyl ring into a twisted conformation, improving

selectivity.

Application: Researchers utilize this ethanol derivative to synthesize urea-based inhibitors.[1]

The aniline reacts with isocyanates to form the urea linker found in drugs like Sorafenib or

Lenvatinib, while the ethanol chain extends into the solvent-exposed region to modulate

solubility.[1]

Case Study: In the development of FGFR1 inhibitors for metastatic breast cancer, analogues

derived from this scaffold showed IC₅₀ values in the low micromolar range (7.7 µM) by
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optimizing the "tail" interaction via the ethanol moiety [1].

B. Serine Protease Inhibitors (Factor Xa)
In the design of anticoagulants, the 3-amino-4-chlorophenyl group acts as a surrogate for the

benzamidine moiety (P1 pharmacophore).[1]

Mechanism: Unlike the highly basic benzamidine group which has poor oral bioavailability,

the neutral 3-amino-4-chlorophenyl group maintains high affinity for the S1 pocket of Factor

Xa via halogen bonding and hydrophobic interactions, while significantly improving oral

absorption.[1]

Workflow: The ethanol group is often converted to a linker (ether/amine) that connects to the

P4 aryl binding domain [2].[1]

C. Synthetic Orthogonality & Bioconjugation
The compound allows for chemoselective functionalization:

Alcohol-Selective: Esterification or oxidation (to phenylacetic acid derivatives) without

protecting the aniline (under controlled pH).[1]

Aniline-Selective: Amide coupling, urea formation, or Sandmeyer reactions.[1]

Chloride-Selective: Palladium-catalyzed cross-coupling (Buchwald-Hartwig) to introduce

complex heterocycles.[1]

Experimental Protocols
Protocol A: Chemoselective Urea Formation (Kinase
Inhibitor Synthesis)
Target: Synthesis of 1-(2-chloro-5-(2-hydroxyethyl)phenyl)-3-arylurea[1]

Rationale: This protocol selectively targets the aniline nitrogen without reacting with the

hydroxyl group, avoiding the need for protection steps.
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Preparation: Dissolve 2-(3-Amino-4-chlorophenyl)ethanol (1.0 eq) in anhydrous

Dichloromethane (DCM) or Tetrahydrofuran (THF).

Activation: Cool the solution to 0°C under nitrogen atmosphere.

Addition: Add the desired Aryl Isocyanate (1.05 eq) dropwise over 15 minutes.

Note: If the isocyanate is not commercially available, generate it in situ from the

corresponding aniline using Triphosgene and Triethylamine.

Reaction: Allow to warm to room temperature and stir for 4–12 hours. Monitor by TLC (5%

MeOH in DCM).

Workup: The urea product often precipitates. Filter the solid and wash with cold DCM. If

soluble, quench with water, extract with EtOAc, and purify via silica gel chromatography.

Validation: ¹H NMR should show two distinct urea protons (δ 8.0–9.5 ppm) and retention of

the ethanol methylene signals (δ 3.6 ppm).

Protocol B: Oxidation to Phenylacetic Acid Derivative
Target: 2-(3-Amino-4-chlorophenyl)acetic acid (Linker generation)

Protection: Protect the aniline as a Boc-carbamate (Boc₂O, THF, reflux).

Oxidation: Treat the Boc-protected alcohol with Jones Reagent (CrO₃/H₂SO₄) in Acetone at

0°C.

Alternative: Use TEMPO/BAIB for milder conditions if sensitive groups are present.

Deprotection: Treat with TFA/DCM (1:1) to yield the free amino-acid.[1]

Visualization of Synthetic Pathways[2][3]
The following diagram illustrates the divergent synthesis pathways starting from 2-(3-Amino-4-
chlorophenyl)ethanol, highlighting its role as a central hub in drug design.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13135001/docs?utm_src=pdf-body#technical-guide-research-applications-of-2-3-amino-4-chlorophenyl-ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/35396728
https://www.benchchem.com/product/b13135001/docs?utm_src=pdf-body#technical-guide-research-applications-of-2-3-amino-4-chlorophenyl-ethanol
https://www.benchchem.com/product/b13135001/docs?utm_src=pdf-body#technical-guide-research-applications-of-2-3-amino-4-chlorophenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13135001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(3-Amino-4-chlorophenyl)ethanol
(Scaffold)

Urea/Amide Derivatives
(Kinase Inhibitors)Isocyanate/Acid Cl

(Aniline Selective)

Ether/Amine Linker
(P4 Connection)

Mesylation + Displacement
(Alcohol Selective)

Biaryl Derivatives
(Suzuki Coupling)

Pd Catalyst/Boronic Acid
(Chloride Selective)

Target: FGFR1 / EphA2
(Hinge Binding)

Binding Affinity

Target: Factor Xa
(S1 Pocket Binding)

S1-P4 Bridging

DEL Library
Generation

Diversity

Click to download full resolution via product page

Figure 1: Divergent synthetic utility of the scaffold in medicinal chemistry workflows.[1]

Safety & Handling (MSDS Summary)
While specific toxicological data for this intermediate may be limited, handle as a Potentially

Hazardous Aromatic Amine.

Hazards:

Acute Toxicity: Harmful if swallowed or inhaled (H302+H332).[1]

Skin/Eye Irritation: Causes serious eye irritation (H319) and skin irritation (H315).[1]

Specific Target Organ Toxicity: May cause respiratory irritation (H335).[1]

Potential Mutagen: Aromatic amines can be genotoxic; handle with extreme caution.[1]

PPE Requirements:

Nitrile gloves (double-gloving recommended).[1]

Chemical safety goggles.[1]

Use only inside a certified fume hood.
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Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. The aniline group is sensitive to

oxidation (browning) upon prolonged air exposure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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